![molecular formula C8H6F2 B1303422 2,6-Difluorostyrene CAS No. 207226-37-7](/img/structure/B1303422.png)
2,6-Difluorostyrene
Overview
Description
2,6-Difluorostyrene (DFS) is a versatile and important monomer in organic synthesis. DFS has been widely used in the synthesis of polymers and in the preparation of medicines, dyes, and other organic compounds. It has also been used in the manufacture of food additives, fragrances, and other industrial products. DFS is a colorless liquid with a boiling point of 99.2 °C and a melting point of -53.2 °C. Its structure is composed of two fluorine atoms attached to a benzene ring.
Scientific Research Applications
Synthesis of Fluorinated Heterocyclic Systems : β,β-Difluorostyrenes, which include 2,6-Difluorostyrene derivatives, have been used in the synthesis of various fluorinated heterocyclic systems. These compounds undergo intramolecular nucleophilic substitution, leading to the formation of high-yield fluorinated isochromenes, isothiochromenes, and indoles, demonstrating their utility in organic synthesis and materials science (Ichikawa et al., 1997).
Fire Fighting Foam Surfactant : A study on the fire fighting foam surfactant Forafac®1157, which contains fluorinated compounds similar to this compound, revealed its structure and transformation products. This research contributes to understanding the environmental impact and transformation of fluorinated surfactants used in fire extinguishing foams (Moe et al., 2012).
New Polyfluorene Derivatives : Polyfluorene derivatives, which could potentially include this compound, have been synthesized for applications in photoluminescence and electronics. These derivatives show promise in the creation of efficient blue-light-emitting devices, highlighting their importance in the field of optoelectronics (Ranger et al., 1997).
Organic Semiconductor Synthesis : The synthesis of 2,6-disubstituted indenofluorene derivatives, related to this compound, has been explored as a means to develop new organic semiconductors. These compounds have shown potential in light-emitting diode applications, indicating their relevance in the development of advanced electronic materials (Hadizad et al., 2005).
Supramolecular Assembly in Organic Chemistry : The study of 2,7-dichloro-3,6-dibromofluorene and related molecules, which are structurally similar to this compound, has shown their capability to form supramolecular helical structures. This research provides insight into the assembly and properties of complex organic molecules, which is crucial for the development of novel materials and nanotechnology applications (Lee et al., 2014).
Safety and Hazards
2,6-Difluorostyrene is irritating and may cause irritation to the skin and eyes. Appropriate protective measures, such as gloves and goggles, should be taken during use . In the process of potential inhalation, it may cause respiratory tract irritation. It should be used in a well-ventilated area . It is also classified as a flammable liquid and vapor .
properties
IUPAC Name |
2-ethenyl-1,3-difluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2/c1-2-6-7(9)4-3-5-8(6)10/h2-5H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFHOANYKPCNYMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=C(C=CC=C1F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60380855 | |
Record name | 2,6-Difluorostyrene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60380855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
207226-37-7 | |
Record name | 2,6-Difluorostyrene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60380855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Difluorostyrene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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